N-Desacetyl-N-formyl Thiocolchicoside
N-Desacetyl-N-formyl Thiocolchicoside
A metabolite of Thiocolchicoside which has been used for over 35 years as a myorelaxant in the treatment of painful muscle contractions in acute and chronic rheumatic conditions, in traumatology and especially in patients with acute low back pain.
Brand Name:
Vulcanchem
CAS No.:
219547-29-2
VCID:
VC0195320
InChI:
InChI=1S/C26H31NO10S/c1-34-24-17(36-26-23(33)22(32)21(31)18(10-28)37-26)8-12-4-6-15(27-11-29)14-9-16(30)19(38-3)7-5-13(14)20(12)25(24)35-2/h5,7-9,11,15,18,21-23,26,28,31-33H,4,6,10H2,1-3H3,(H,27,29)/t15-,18+,21+,22-,23+,26+/m0/s1
SMILES:
COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)NC=O)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C26H32NO10S
Molecular Weight:
550.61
N-Desacetyl-N-formyl Thiocolchicoside
CAS No.: 219547-29-2
Impurities
VCID: VC0195320
Molecular Formula: C26H32NO10S
Molecular Weight: 550.61
Purity: > 95%
| CAS No. | 219547-29-2 |
|---|---|
| Product Name | N-Desacetyl-N-formyl Thiocolchicoside |
| Molecular Formula | C26H32NO10S |
| Molecular Weight | 550.61 |
| IUPAC Name | N-[(7S)-1,2-dimethoxy-10-methylsulfanyl-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]formamide |
| Standard InChI | InChI=1S/C26H31NO10S/c1-34-24-17(36-26-23(33)22(32)21(31)18(10-28)37-26)8-12-4-6-15(27-11-29)14-9-16(30)19(38-3)7-5-13(14)20(12)25(24)35-2/h5,7-9,11,15,18,21-23,26,28,31-33H,4,6,10H2,1-3H3,(H,27,29)/t15-,18+,21+,22-,23+,26+/m0/s1 |
| SMILES | COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)NC=O)OC4C(C(C(C(O4)CO)O)O)O |
| Appearance | Light Green to Yellow Solid |
| Melting Point | 182-188ºC |
| Description | A metabolite of Thiocolchicoside which has been used for over 35 years as a myorelaxant in the treatment of painful muscle contractions in acute and chronic rheumatic conditions, in traumatology and especially in patients with acute low back pain. |
| Purity | > 95% |
| Synonyms | N-[(7S)-3-(β-D-Glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]formamide |
| PubChem Compound | 71315528 |
| Last Modified | Nov 11 2021 |
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